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Compound of Interest

Compound Name: Pentaerythritol tetraricinoleate

Cat. No.: B1165899

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pentaerythritol Tetraricinoleate is a complex tetraester synthesized from pentaerythritol and
ricinoleic acid, the primary fatty acid found in castor oil. This multifunctional ingredient serves
as a highly effective emollient, skin conditioning agent, and texture enhancer in a variety of
cosmetic and personal care formulations. Its unique molecular structure, featuring a central
pentaerythritol core esterified with four ricinoleic acid chains, imparts desirable properties such
as excellent lubricity, a protective barrier function to prevent moisture loss, and a smooth,
luxurious skin feel. These characteristics make it a valuable component in the formulation of
products for dry, dehydrated, or mature skin.

The Cosmetic Ingredient Review (CIR) Expert Panel has reviewed the safety of 16
pentaerythritol tetraester compounds, including those with similar fatty acid moieties, and
concluded that they are safe for use in cosmetics in the present practices of use and
concentration.[1][2][3][4]

Physicochemical Properties

Understanding the physical and chemical properties of Pentaerythritol Tetraricinoleate is
crucial for its effective incorporation into cosmetic formulations.
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Property Value Reference
INCI Name Pentaerythritol Tetraricinoleate

CAS Number 126-56-7

Molecular Formula C77H140012

Appearance Clear, viscous liquid
. Insoluble in water. Soluble in
Solubility )
oils and esters.
Emollient, Skin Conditioning
Functions Agent, Viscosity Increasing [5]
Agent

Applications in Cosmetics

Pentaerythritol Tetraricinoleate is a versatile ingredient suitable for a wide range of cosmetic

applications due to its emollient and skin-conditioning properties.

o Skincare: In creams, lotions, and serums, it helps to soften and smooth the skin by forming a

protective layer that reduces water loss.[5] This occlusive property is particularly beneficial

for dry and mature skin types. It also contributes to a rich, substantive feel without excessive

greasiness.

e Color Cosmetics: In products like lipsticks and foundations, it can act as a binder and

improve the spreadability and payoff of pigments. Its ability to wet pigments ensures a more

uniform application.[5]

» Hair Care: In conditioners and hair treatments, it can provide conditioning benefits, leaving

the hair feeling soft and smooth.

A related compound, Pentaerythritol tetra(ethyl caproic acid) ester, is recommended for use at

concentrations of 2-15% in skincare creams, lotions, hair care products, and lip balms.[6] This

provides a useful starting point for formulating with Pentaerythritol Tetraricinoleate.

Formulation Guidelines & Protocols
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General Formulation Workflow

The following diagram illustrates a general workflow for incorporating Pentaerythritol
Tetraricinoleate into an oil-in-water emulsion, such as a lotion or cream.
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Oil Phase Preparation Water Phase Preparation

Weigh Oil-Soluble Ingredients:
- Pentaerythritol Tetraricinoleate
- Other Emollients, Waxes, Emulsifiers

Weigh Water-Soluble Ingredients:
- Water, Humectants, Thickeners

Combine Combine

Heat Oil Phase to 70-75°C Heat Water Phase to 70-75°C

Emulsification

y

Add Water Phase to Oil Phase
(or vice versa) with High Shear Mixing

'

Homogenize to Reduce Droplet Size

Cool Down &vFinal Additions

Cool Emulsion with Gentle Mixing

'

Add Heat-Sensitive Ingredients below 40°C:
- Preservatives, Fragrance, Actives

'

Adjust pH if Necessary
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
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